bromopyruvic acid
bromopyruvic acid
3-bromopyruvate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 3-bromopyruvic acid, arising from deprotonation of the carboxy group. It is functionally related to a pyruvate. It is a conjugate base of a 3-bromopyruvic acid.
Brand Name:
Vulcanchem
CAS No.:
1113-59-3
VCID:
VC0001779
InChI:
InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/p-1
SMILES:
C(C(=O)C(=O)O)Br
Molecular Formula:
C3H2BrO3-
Molecular Weight:
165.95 g/mol
bromopyruvic acid
CAS No.: 1113-59-3
Inhibitors
Cat. No.: VC0001779
Molecular Formula: C3H2BrO3-
Molecular Weight: 165.95 g/mol
* For research use only. Not for human or veterinary use.
| Description | 3-bromopyruvate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 3-bromopyruvic acid, arising from deprotonation of the carboxy group. It is functionally related to a pyruvate. It is a conjugate base of a 3-bromopyruvic acid. |
|---|---|
| CAS No. | 1113-59-3 |
| Molecular Formula | C3H2BrO3- |
| Molecular Weight | 165.95 g/mol |
| IUPAC Name | 3-bromo-2-oxopropanoate |
| Standard InChI | InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/p-1 |
| Standard InChI Key | PRRZDZJYSJLDBS-UHFFFAOYSA-M |
| SMILES | C(C(=O)C(=O)O)Br |
| Canonical SMILES | C(C(=O)C(=O)[O-])Br |
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